Cas no 61953-45-5 (Benzoic acid, 2-fluoro-5-[(hexahydro-1H-azepin-1-yl)sulfonyl]-)

• Product Name: Benzoic acid, 2-fluoro-5-[(hexahydro-1H-azepin-1-yl)sulfonyl]-
• CAS No: 61953-45-5
• MF: C₁₃H₁₆FNO₄S
• MW: 301.333846092224
• CID: 1634798
• Update Time: 2024-09-12

Benzoic acid, 2-fluoro-5-[(hexahydro-1H-azepin-1-yl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-5-[(hexahydro-1H-azepin-1-yl)sulfonyl]-

• Inchi： 1S/C13H16FNO4S/c14-12-6-5-10(9-11(12)13(16)17)20(18,19)15-7-3-1-2-4-8-15/h5-6,9H,1-4,7-8H2,(H,16,17)
• InChI Key： FJKGHCGMFCUYPW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(S(N2CCCCCC2)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 301.07848

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• Boiling Point: 475.1±55.0 °C(Predicted)
• PSA: 74.68
• pka: 2.91±0.10(Predicted)